N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-(4-methylphenyl)urea

• IUPAC Name: 1-(2-methoxydibenzofuran-3-yl)-3-(4-methylphenyl)urea
• InChI: InChI=1S/C21H18N2O3/c1-13-7-9-14(10-8-13)22-21(24)23-17-12-19-16(11-20(17)25-2)15-5-3-4-6-18(15)26-19/h3-12H,1-2H3,(H2,22,23,24)
• InChI Key: NHUFMLBHTYMPIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=C(C=C3C4=CC=CC=C4OC3=C2)OC
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol

Description

N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-(4-methylphenyl)urea is a synthetic compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound is known to exhibit a range of biochemical and physiological effects that make it a promising candidate for various applications.

Scientific Research Applications

N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-(4-methylphenyl)urea has been studied extensively for its potential as a therapeutic agent. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. These properties make it a promising candidate for the treatment of various diseases, including cancer, arthritis, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-(4-methylphenyl)urea is not fully understood. However, it is believed to inhibit the activity of certain enzymes and signaling pathways that are involved in inflammation, angiogenesis, and tumor growth.
Biochemical and Physiological Effects:
N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-(4-methylphenyl)urea has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce the expression of angiogenic factors, and induce apoptosis in cancer cells. Additionally, it has been shown to reduce the severity of arthritis in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-(4-methylphenyl)urea in lab experiments is its potential as a therapeutic agent. Its anti-inflammatory, anti-tumor, and anti-angiogenic properties make it a promising candidate for the treatment of various diseases. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-(4-methylphenyl)urea. One area of research could focus on optimizing the synthesis method to improve the yield and purity of the compound. Another area of research could focus on elucidating the mechanism of action of this compound to better understand its therapeutic potential. Additionally, further studies could be conducted to investigate the efficacy of this compound in treating various diseases, including cancer, arthritis, and cardiovascular diseases.